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Compound of Interest

Compound Name: Ivermectin Bla-d2

Cat. No.: B1574491

Executive Directive

Strict Prohibition: Under no circumstances shall Iivermectin Bla-d2, its solutions, or
contaminated by-products be discharged into sanitary sewer systems (drains).

Ivermectin Bla-d2 is a macrocyclic lactone derivative used primarily as a stable isotope-
labeled internal standard for mass spectrometry. While the deuterium label (

) modifies its mass-to-charge ratio for detection, it does not mitigate the biological toxicity of the
parent compound.

This compound exhibits extreme aquatic toxicity (LC50 in the parts-per-trillion range for certain
aguatic invertebrates) and acute mammalian toxicity. Disposal must follow a zero-discharge
protocol via high-temperature incineration at a licensed hazardous waste facility.

Hazard Profile & Risk Assessment

To ensure compliance and safety, researchers must understand the specific hazards driving
these disposal protocols.
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L. Operational

Hazard Class GHS Code Description o
Implication
All solid waste (vials,

) weigh boats) must be
. Fatal if swallowed.[1] _ _

Acute Toxicity (Oral) H300 e sealed immediately to
prevent dust
inhalation or ingestion.

o o ] Double nitrile gloves

Acute Toxicity Toxic in contact with )

H311 ) are mandatory during
(Dermal) skin.[1][2][4]
waste transfer.
Zero tolerance for
) ] drain disposal. Even
Very toxic to aquatic o
_ o _ _ _ trace amounts in rinse
Aquatic Toxicity H400/H410 life with long-lasting ]
water can violate
effects.[1][2] ]
environmental
permits.
Pregnant personnel
Suspected of should avoid handling
Reproductive Toxicity H361 damaging fertility or waste streams

the unborn child.[1][5]

containing high

concentrations.

The Deuterium Factor

The substitution of hydrogen with deuterium (Bla-d2) is a chemical modification for analytical
specificity. It does not alter the toxicophore of the molecule. Therefore, regulatory bodies (EPA,
EU ECHA) treat the isotopic variant with the same hazard classification as the non-labeled
Ivermectin Bla.

Waste Segregation Protocol

Proper segregation is the primary defense against environmental contamination. Use the
following logic to determine the correct waste stream.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.guinama.com/documentacion-tecnica/88987_FDS-Ivermectin-veterinary-use-EN-Laboratorios-GUINAMA.pdf
https://www.sigmaaldrich.cn/CN/en/sds/SIGMA/I8898?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/Ivermectin-B1a
https://www.guinama.com/documentacion-tecnica/88987_FDS-Ivermectin-veterinary-use-EN-Laboratorios-GUINAMA.pdf
https://www.sigmaaldrich.cn/CN/en/sds/SIGMA/I8898?userType=undefined
https://cdn.caymanchem.com/cdn/msds/25211m.pdf
https://www.guinama.com/documentacion-tecnica/88987_FDS-Ivermectin-veterinary-use-EN-Laboratorios-GUINAMA.pdf
https://www.sigmaaldrich.cn/CN/en/sds/SIGMA/I8898?userType=undefined
https://www.guinama.com/documentacion-tecnica/88987_FDS-Ivermectin-veterinary-use-EN-Laboratorios-GUINAMA.pdf
https://www.fishersci.com/store/msds?partNumber=AAJ6277703&productDescription=IVERMECTIN+1G&vendorId=VN00024248&countryCode=US
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1574491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Visualization: Waste Segregation Decision Tree
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Figure 1: Decision logic for segregating Ivermectin Bla-d2 waste streams. Note that aqueous
waste must NOT go down the drain; it must be collected for incineration.

Detailed Disposal Procedures
A. Liquid Waste (Stock Solutions & LC-MS Effluent)

Most Ivermectin Bla-d2 waste is generated during LC-MS/MS analysis.
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o Collection: Collect all HPLC/LC-MS effluent containing the standard in a dedicated carboy
labeled "Hazardous Waste: Toxic Organic."

o Compatibility: Ensure the carboy material (HDPE or Glass) is compatible with the mobile
phase solvents (typically Acetonitrile/Methanol).

e Labeling: The label must explicitly list:
o "Contains: lvermectin Bla-d2"
o "Hazard: Toxic, Aquatic Hazard"[1][3]
o Solvent composition (e.g., "50% Acetonitrile, 50% Water")

» Disposal Path: Hand over to EHS for incineration.

B. Solid Waste (Vials & Packaging)

Empty vials are never truly "empty" regarding high-potency compounds.

e Vials: Unrinsed vials containing residual standard must be capped and placed in a
Hazardous Waste Sharps/Glass container. Do not place in general broken glass boxes.

e Rinsing (Triple Rinse Rule): If local regulations require rinsing before disposal:
o Rinse the vial 3x with a compatible solvent (Methanol).
o Collect all rinsate into the Liquid Hazardous Waste stream (Section A).

o Only then can the glass be disposed of as standard laboratory glass waste (check local
RCRA requirements; when in doubt, treat as hazardous).

e PPE: Contaminated gloves and weigh boats should be double-bagged in a "Solid Toxic
Waste" bag and sealed.

Emergency Spill Response

In the event of a spill (solid powder or stock solution), immediate containment is required to
prevent migration to floor drains.
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Visualization: Spill Response Workflow
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Figure 2: Step-by-step workflow for managing an accidental spill of Ivermectin Bla-d2.
Cleanup Steps:
 Isolate: Evacuate the immediate area. Mark boundaries.

e Protect: Wear double nitrile gloves, lab coat, goggles, and a P100/N95 respirator if dealing
with dry powder (to prevent inhalation of dust).

» Contain:
o Liquid: Place absorbent pads (pig mats) over the spill. Do not wipe; blot.
o Solid: Cover with a damp paper towel to prevent dust generation. Do not dry sweep.
o Decontaminate: Clean the surface with a detergent solution followed by a methanol wipe.

o Disposal: All cleanup materials (pads, towels, gloves) must be disposed of as Solid
Hazardous Waste.

Regulatory Compliance (US/EU Context)

« RCRA (USA): Ivermectin is not explicitly P-listed or U-listed, but it typically classifies as a
Characteristic Waste due to toxicity. Generators must determine if the waste exhibits toxicity
characteristics (D-codes) or manage it conservatively as non-RCRA regulated hazardous
waste (state-dependent).

o Best Practice: Manage as RCRA Hazardous Waste to ensure incineration.

» European Waste Catalogue (EWC):
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o Code 16 05 06*: Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.

o Code 18 01 08*: Cytotoxic and cytostatic medicines (often applied to high-potency
compounds).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Operating Procedure: Safe Disposal of
Ivermectin Bla-d2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1574491#ivermectin-bla-d2-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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